Cas no 101858-33-7 (N-Methoxy-N-methyloctanamide)

N-Methoxy-N-methyloctanamide, also known as Weinreb amide of octanoic acid, is a versatile intermediate in organic synthesis. This compound features a stable N-methoxy-N-methylamide (Weinreb amide) group, which is highly effective for selective transformations, particularly in the controlled synthesis of ketones and aldehydes via nucleophilic addition reactions. Its octanoyl backbone provides optimal lipophilicity, making it useful in pharmaceutical and agrochemical applications. The Weinreb amide functionality ensures high chemoselectivity, preventing overreaction and enabling precise control over reaction outcomes. It is particularly valuable in multi-step syntheses where functional group compatibility is critical. The compound exhibits good solubility in common organic solvents, facilitating its handling in laboratory settings. Its stability under various reaction conditions makes it a reliable choice for complex synthetic routes.

N-Methoxy-N-methyloctanamide structure

Product Name:N-Methoxy-N-methyloctanamide

CAS No:101858-33-7

MF:C₁₀H₂₁NO₂

MW:187.27924323082

MDL:MFCD01711119

CID:155157

PubChem ID:59064

Update Time:2025-07-02

N-Methoxy-N-methyloctanamide Chemical and Physical Properties

Names and Identifiers

- N-Methoxy-N-methyloctanamide
- Octanimidic acid,N-methoxy-, methyl ester
- MFCD01711119
- SCHEMBL15056776
- AKOS009163834
- N-Methoxy-N-methyl octanamide
- DTXSID60144277
- NSC-162171
- 101858-33-7
- NSC162171
- BEA85833
- OCTANOHYDROXAMIC ACID, N-METHYL-, METHYL ESTER
- DB-352597
- MDL： MFCD01711119
- Inchi： 1S/C10H21NO2/c1-4-5-6-7-8-9-10(12)11(2)13-3/h4-9H2,1-3H3
- InChI Key： OTGRGVVHWBMTMY-UHFFFAOYSA-N
- SMILES： O=C(CCCCCCC)N(C)OC

Computed Properties

Exact Mass: 187.15733
Monoisotopic Mass: 187.157229
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 7
Complexity: 137
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 29.5
XLogP3: 2.8

Experimental Properties

Density: 0.916
Boiling Point: 231.5°Cat760mmHg
Flash Point: 93.8°C
Refractive Index: 1.44
PSA: 38.33
LogP: 2.36670

N-Methoxy-N-methyloctanamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M271698-100mg	N-Methoxy-N-methyloctanamide	101858-33-7		100mg	$64.00	2023-05-18
TRC	M271698-250mg	N-Methoxy-N-methyloctanamide	101858-33-7		250mg	$75.00	2023-05-18
TRC	M271698-500mg	N-Methoxy-N-methyloctanamide	101858-33-7		500mg	$87.00	2023-05-18
TRC	M271698-1g	N-Methoxy-N-methyloctanamide	101858-33-7		1g	$98.00	2023-05-18
abcr	AB311991-1 g	N-Methoxy-N-methyloctanamide; 98%	101858-33-7		1g	€152.60	2022-08-31
abcr	AB311991-5 g	N-Methoxy-N-methyloctanamide; 98%	101858-33-7		5g	€389.60	2022-08-31
abcr	AB311991-10 g	N-Methoxy-N-methyloctanamide; 98%	101858-33-7		10g	€595.00	2022-08-31
abcr	AB311991-25 g	N-Methoxy-N-methyloctanamide; 98%	101858-33-7		25g	€1,116.40	2022-08-31
Chemenu	CM194286-25g	N-methoxy-N-methyloctanamide	101858-33-7	95%	25g	$518	2023-02-19
abcr	AB311991-1g	N-Methoxy-N-methyloctanamide, 98%; .	101858-33-7	98%	1g	€161.00	2025-04-22